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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction to Apiezon N
Apiezon N is a silicone-free and halogen-free hydrocarbon grease specifically formulated for

cryogenic and high-vacuum applications.[1][2] Its unique properties make it an ideal choice for

creating reliable temporary seals in a variety of laboratory and industrial settings, including

sealing ground glass joints, vacuum lines, cold traps, and optical ports on electron

microscopes.[3][4] A key advantage of Apiezon N is its resistance to the "creep" and "carry

over" contamination often associated with silicone-based greases.[5][6]

This grease is specially formulated to provide craze-free performance at extremely low

temperatures and can withstand frequent cycling between cryogenic temperatures (as low as

-269°C) and ambient temperatures (up to +30°C).[1][2] At room temperature, it has an

extremely low vapor pressure, making it suitable for high vacuum systems.[3][7] Apiezon N
also possesses a tenacious, rubbery consistency that helps absorb vibrations, which is

particularly useful for protecting fragile glass-to-glass joints.[5][8]

Key Properties and Data
The performance of Apiezon N is defined by its physical and thermal properties. The data

below is compiled for easy reference and comparison.

Table 1: Typical Physical and Thermal Properties of Apiezon N
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Property Value Source(s)

Typical Working Temperature

Range

-269°C to +30°C (-452°F to
+86°F)

[2][3][6]

Vapor Pressure @ 20°C 6 x 10⁻¹⁰ Torr [1][5][6]

Relative Density @ 20°C 0.911 [3][9][10]

Dropping Point (ASTM D566) 42°C to 52°C [3][10]

Thermal Conductivity @ 20°C 0.194 W/m°C [3][7]

Thermal Conductivity @

-269°C
0.095 W/m°C [3][7]

Outgassing Characteristics

(ASTM E595)
<1% TML, <0.1% CVCM [3][10]

Appearance
Semi-solid yellow/brown

grease
[9][11]

Solubility

Soluble in aromatic

hydrocarbon solvents (e.g.,

toluene, xylene)

[1][9]

| Insolubility | Insoluble in alcohols (e.g., ethanol, IPA) and ketones (e.g., acetone) |[1][5][12] |

Table 2: Vapor Pressure of Apiezon N at Various Temperatures

Temperature (°C) Vapor Pressure (Torr)

0 ~2 x 10⁻¹¹

20 6 x 10⁻¹⁰

25 ~1 x 10⁻⁹

Note: Values other than at 20°C are extrapolated from manufacturer vapor pressure curves.[7]

[13]
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Decision Workflow for Using Apiezon N
Before application, it is crucial to determine if Apiezon N is the appropriate sealant for the

intended experimental conditions.
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Experimental Conditions

Grease Selection Logic

Outcome

Define Requirements:
- Vacuum Level

- Temperature Range
- Mating Surfaces

Operating Temp
 between -269°C and +30°C?

High Vacuum Required?
(<10⁻⁶ Torr)

  Yes

Re-evaluate Grease Choice
(e.g., Apiezon H for high temp)

No 

Silicone Contamination
a Concern?

  Yes

No 

Apiezon N is Suitable

  Yes No 

Click to download full resolution via product page

Caption: Decision workflow for selecting Apiezon N grease.
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Experimental Protocols
The following protocols provide a detailed methodology for the application and removal of

Apiezon N to create a temporary vacuum seal.

Proper surface preparation is critical for achieving a high-quality vacuum seal.

Initial Cleaning: Mechanically wipe the mating surfaces (e.g., ground glass joints, flanges)

with a clean, lint-free cloth to remove any loose particulates or old grease.[3]

Solvent Degreasing: Degrease the surfaces using an appropriate hydrocarbon solvent such

as toluene or xylene. For a more environmentally friendly option, limonene can be used.[1]

[12]

Safety Note: Always handle solvents in a well-ventilated area or fume hood and wear

appropriate personal protective equipment (PPE), including nitrile rubber gloves.[9]

Drying: Ensure surfaces are completely dry before applying the grease. This can be

achieved by air drying in a clean environment or by using a gentle stream of dry nitrogen

gas.

Final Inspection: Visually inspect the surfaces to ensure they are free of any dust, fibers, or

solvent residue.

Dispensing: Apply a small, economical amount of Apiezon N grease directly from the tube or

using a clean spatula.

Distribution: For ground glass joints, apply a thin, even band of grease around the upper part

of the male joint. For flat flanges, apply a thin bead of grease in a uniform circle, ensuring the

bead path is continuous.

Assembly: Carefully join the two components. For ground glass joints, gently rotate the joint

back and forth to spread the grease into a thin, transparent, and uniform seal. The final seal

should be free of striations or air bubbles.

Excess Removal: Wipe away any excess grease from the exterior of the joint with a clean,

lint-free cloth.[1] This prevents contamination of the surrounding apparatus.
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Disassembly: Carefully separate the sealed components.

Gross Removal: Wipe off the majority of the excess grease from both surfaces using a soft,

clean, lint-free cloth.[5][8]

Solvent Cleaning: To remove any remaining residue, wash the surfaces with an aromatic

hydrocarbon solvent (toluene, xylene) or limonene.[3][4]

Final Wash: For some applications, a final wash with warm, soapy water can be effective for

removing residual films.[1][12]

Rinsing and Drying: Thoroughly rinse the components with an appropriate solvent (e.g.,

acetone, though it won't dissolve the grease, it can help remove the cleaning solvent) and/or

deionized water, followed by complete drying before storage or reuse.

Application Workflow Diagram
The entire process, from preparation to cleaning, can be visualized as a clear workflow.
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Preparation Stage

Application Stage

Finalization Stage

Removal Stage

1. Surface Preparation

Clean with lint-free cloth

Degrease with Toluene/Xylene

Ensure surfaces are dry

2. Grease Application

Apply thin, even bead of grease

Join components and rotate to spread

3. Seal Finalization

Inspect for uniform, clear seal

Wipe away external excess

4. Removal & Cleaning

Separate components

Wipe off bulk grease

Clean residue with Toluene/Xylene

Click to download full resolution via product page

Caption: Step-by-step workflow for creating a vacuum seal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1172494?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Additional Considerations
'Gettering' Action: Apiezon N has strong absorption properties, meaning it can absorb other

greasy or chemical impurities from metal and glass surfaces, a valuable property where

scrupulous cleanliness is required.[5][10]

Shelf Life: The shelf life of Apiezon N grease is ten years from the date of manufacture,

provided it is stored in its original unopened packaging at ambient temperatures (10 to

30°C).[3][8]

Optical Applications: The grease is luminescent under UV light.[3][7] For optical testing, it is

important to either cover the grease completely with the sample or use calibration to account

for any emissions caused by the grease.[4]

Cryogenic Lubrication: While an excellent sealant and thermal conductor at cryogenic

temperatures, Apiezon N should not be used as a lubricant at these low temperatures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://apiezon.com/wp-content/uploads/2022/12/Apiezon_N_Grease_SDS_UK.pdf
https://proscitech.com.au/products/apiezon-n-vacuum-grease
https://www.sisweb.com/referenc/msds/apiezon-n-sds.pdf
https://apiezon.com/faqs-2/
https://apiezon.com/products/vacuum-grease-vapour-pressure-graphs/
https://www.benchchem.com/product/b1172494#procedure-for-creating-a-temporary-vacuum-seal-with-apiezon-n
https://www.benchchem.com/product/b1172494#procedure-for-creating-a-temporary-vacuum-seal-with-apiezon-n
https://www.benchchem.com/product/b1172494#procedure-for-creating-a-temporary-vacuum-seal-with-apiezon-n
https://www.benchchem.com/product/b1172494#procedure-for-creating-a-temporary-vacuum-seal-with-apiezon-n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

